Cas no 2416236-00-3 (6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride)

• Product Name: 6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride
• CAS No: 2416236-00-3
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• MDL: MFCD32858581
• CID: 5676057
• PubChem ID: 146155220
• Update Time: 2025-05-23

6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26677586
• 6-(Piperidin-1-ylmethyl)pyridin-3-amine;dihydrochloride
• 6-[(piperidin-1-yl)methyl]pyridin-3-amine dihydrochloride
• 2416236-00-3
• 6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride

• MDL： MFCD32858581
• Inchi： 1S/C11H17N3.2ClH/c12-10-4-5-11(13-8-10)9-14-6-2-1-3-7-14;;/h4-5,8H,1-3,6-7,9,12H2;2*1H
• InChI Key： AGAQBQFYZNTCKE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC(=CN=2)N)CCCCC1

Computed Properties

• Exact Mass: 263.0956030g/mol
• Monoisotopic Mass: 263.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride

6-(Piperidin-1-yl)methylpyridin-3-amine Dihydrochloride: A Comprehensive Overview

The compound 6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride (CAS No. 2416236-00-3) is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as DMPA dihydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a piperidine group at the 6-position and an amino group at the 3-position, with the entire structure neutralized by two hydrochloric acid molecules. This combination of functional groups imparts DMPA dihydrochloride with versatile chemical and biological properties.

Recent studies have highlighted the importance of DMPA dihydrochloride in the context of neurotransmitter modulation. The piperidine moiety, a six-membered ring containing one nitrogen atom, contributes to the molecule's ability to interact with various biological systems. Specifically, researchers have explored its role in modulating dopamine reuptake, a process critical in treating conditions such as depression and Parkinson's disease. The pyridine ring, on the other hand, enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, DMPA dihydrochloride is typically prepared through a multi-step process involving nucleophilic substitution and acid-base neutralization. The reaction begins with the synthesis of 6-(piperidin-1-yl)methylpyridin-3-amine, which is then subjected to hydrochloric acid treatment to form the dihydrochloride salt. This method ensures high purity and consistency in the final product, which is essential for pharmaceutical applications.

The pharmacokinetic profile of DMPA dihydrochloride has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical trials indicate that the compound exhibits moderate solubility in aqueous solutions and demonstrates efficient uptake across cellular membranes. These properties are advantageous for designing dosage forms that ensure sustained drug release and optimal therapeutic efficacy.

One of the most exciting developments involving DMPA dihydrochloride is its potential application in anti-cancer therapies. Recent research has shown that this compound can inhibit the growth of certain cancer cell lines by targeting key enzymes involved in cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for treating brain tumors, an area where conventional chemotherapy often falls short.

Another notable application of DMPA dihydrochloride lies in its use as a building block for more complex molecules. Its modular structure allows chemists to introduce additional functional groups, thereby expanding its utility in drug discovery programs. For instance, substituting the piperidine group with other nitrogen-containing heterocycles has led to derivatives with enhanced selectivity and potency against specific biological targets.

From an environmental standpoint, the synthesis and disposal of DMPA dihydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its manufacturing process, reducing waste generation and energy consumption. Furthermore, studies on its biodegradability indicate that it undergoes rapid degradation under aerobic conditions, further mitigating concerns related to environmental persistence.

In conclusion, 6-(piperidin-1-yl)methylpyridin-3-amine dihydrochloride (CAS No. 2416236-00-3) stands out as a versatile and promising compound with applications spanning drug development, neurotransmitter modulation, and anti-cancer therapy. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.